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Compound of Interest

Compound Name: VP3.15

Cat. No.: B12428105 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

VP3.15, a potent dual phosphodiesterase (PDE)7 and glycogen synthase kinase (GSK)3

inhibitor. The following procedures are designed to ensure the safety of laboratory personnel

and to provide a clear, step-by-step guide for the operational use and disposal of this

neuroprotective research compound.

Chemical and Safety Data Overview
VP3.15 and its dihydrobromide salt are utilized in research for their neuroprotective and

neuroreparative properties. While the Safety Data Sheet (SDS) for VP3.15 dihydrobromide

states that it is not classified as a hazardous substance or mixture, standard laboratory safety

precautions are paramount.[1]

Identifier Value

Product Name VP3.15 (dihydrobromide)

CAS Number 1281681-33-1

Molecular Formula C20H24Br2N4OS

Molecular Weight 528.30 g/mol

Hazard Classification Not a hazardous substance or mixture[1]
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Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling VP3.15 to minimize exposure

risk.

Protection Type Specific Recommendation

Eye Protection Safety glasses or goggles.

Hand Protection Compatible chemical-resistant gloves.

Body Protection Laboratory coat.

Respiratory Protection

A NIOSH-approved respirator is recommended

if ventilation is inadequate or if handling

generates dust.

Experimental Protocols
Handling and Storage
Objective: To ensure the stability of the compound and the safety of laboratory personnel

during routine handling and storage.

Methodology:

Engineering Controls: Handle VP3.15 in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation of any dust or aerosols.[1]

Personal Protective Equipment: Before handling, don the appropriate PPE as specified in the

table above.

Avoiding Contamination: Avoid contact with skin, eyes, and clothing. Do not breathe dust or

aerosolized solutions.

Storage: Store the compound in a tightly sealed container in a cool, dry place. For long-term

storage of solutions, refer to the supplier's recommendations, which are typically -80°C for 6

months or -20°C for 1 month for solutions in DMSO.[2]
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Hygiene: Wash hands thoroughly after handling.

Emergency Procedures: Accidental Exposure
Objective: To provide immediate first aid measures in case of accidental exposure to VP3.15.

Methodology:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

apart. Seek prompt medical attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with large

amounts of water.[1] If irritation persists, consult

a physician.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support.[1] Seek

medical attention if symptoms arise.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting.[1] Seek immediate medical attention.

Spill Cleanup Protocol
Objective: To safely contain and clean up a spill of VP3.15 powder.

Methodology:

Immediate Actions: Evacuate non-essential personnel from the spill area. Ensure adequate

ventilation.

Containment: Prevent further spread of the powder. Avoid actions that could generate dust.

Personal Protective Equipment: Don the appropriate PPE, including respiratory protection.

Cleanup:
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Gently cover the spill with an absorbent material to prevent the powder from becoming

airborne.

Carefully sweep the absorbed material and spilled powder into a designated chemical

waste container.

For any remaining residue, wet a paper towel with a suitable solvent (if known and safe) or

water to wipe the area clean.

Disposal: Place all cleanup materials, including contaminated PPE, into a sealed, labeled

hazardous waste container.[1][3]

Decontamination: Clean the spill area and any contaminated equipment with soap and water.

Disposal Plan
Objective: To outline the proper procedure for the disposal of VP3.15 waste.

Methodology:

Waste Identification: All VP3.15 waste, including unused product, contaminated materials,

and spill cleanup residue, should be considered chemical waste.

Containerization: Collect all waste in a clearly labeled, sealed, and appropriate hazardous

waste container. Ensure the container is compatible with the waste material.

Segregation: Do not mix VP3.15 waste with other incompatible waste streams.

Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,

and federal regulations. Contact your institution's Environmental Health and Safety (EHS)

office for specific guidance on hazardous waste disposal procedures.[4][5]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste. After rinsing, the container

can be disposed of as regular laboratory glass or plastic waste, with the label defaced.[6]

Workflow and Logical Relationships
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The following diagram illustrates the logical flow of procedures for the safe handling and

disposal of VP3.15.

VP3.15 Safe Handling and Disposal Workflow
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of VP3.15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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